Davy Reagent methyl
Overview
Description
Davy Reagent methyl, also known as 2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane-2,4-disulfide or DR-Me, is a technical grade chemical with an empirical formula of C2H6P2S6 . It is primarily used as a reagent for the convenient dithiation of carboxylic acids to methyl dithioesters .
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string CSP1(=S)SP(=S)(SC)S1 . This indicates that the molecule consists of carbon ©, sulfur (S), phosphorus (P), and hydrogen (H) atoms arranged in a specific configuration.
Chemical Reactions Analysis
This compound is used as a reagent for the convenient dithiation of carboxylic acids to methyl dithioesters . This suggests that it participates in chemical reactions involving the transformation of carboxylic acids.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 284.41 . Its physical and chemical properties would be determined by its molecular structure and the nature of its constituent atoms.
Scientific Research Applications
Crystal Structure Analysis
"Davy Reagent Methyl" has been utilized in crystal structure analysis. The crystal structure of 2,4-bis(ethylthio)-2,4-dithioxo-1,3,2,4-dithiadiphosphetane, which is derived from the hexathiometadiphosphate anion with covalently bonded methyl groups, was examined. This research highlights the molecular structure and ligand positioning relative to the P2S2-ring, offering insights into chemical bonding and molecular configuration (Kaiser, Menzel, Brockner, & Ystenes, 1993).
Chemistry and Discoveries of Sir Humphry Davy
The works of Sir Humphry Davy, a pioneering chemist, are relevant in understanding the broader context of this compound. Davy's discoveries in electrochemistry and elements like sodium and potassium, along with his invention of the Davy lamp, mark significant advancements in chemistry. His experimental approach and scientific methods provide foundational knowledge for understanding chemicals and reagents (H. Davy, J. Davy, & Knight, 2010).
Conformation Analysis
Investigations into the conformation of this compound through crystal structure determination, vibrational analysis, and quantum mechanical calculations offer in-depth understanding of the molecule's structure. The study focuses on the unique “trans-closed” configuration of the methyl groups, contributing to the field of molecular chemistry (Menzel, Kaiser, Brockner, & Ystenes, 1994).
Chemical Reactions
This compound plays a significant role in chemical reactions such as thionation and chlorination of polyfluorinated α-keto esters. This research highlights its regioselective reactivity and the accompanying reduction and thiomethylation processes, which are crucial for understanding complex chemical reactions (Pashkevich, Saloutin, & Bobrov, 1988).
Electrochemical Applications
The use of this compound in electrochemical applications, specifically in the reduction of methyl nitroalkanedithioates, showcases its potential in the field of electrochemistry. This study contributes to understanding the electrochemical behavior of certain chemical compounds (Wollny & Voß, 1992).
Safety and Hazards
According to the safety data sheet, Davy Reagent methyl can cause skin irritation, allergic skin reactions, and serious eye irritation. It is also toxic to aquatic life with long-lasting effects . Therefore, appropriate safety measures should be taken when handling this chemical.
Relevant Papers
There are several papers related to the use of this compound in chemical reactions . These papers could provide more detailed information on the properties and applications of this chemical.
Mechanism of Action
Target of Action
Davy Reagent methyl, also known as 2,4-Bis(methylthio)-1,3,2,4-dithiadiphosphetane-2,4-disulfide , primarily targets carboxylic acids . Carboxylic acids are organic compounds that contain a carboxyl group (-COOH). They play a crucial role in the production of a wide range of products, from pharmaceuticals to polymers .
Mode of Action
This compound interacts with its targets (carboxylic acids) through a process known as dithiation . In this process, this compound acts as a proton donor, making it useful in organic synthesis . It can catalyze the formation of complex molecules . Specifically, it is used to convert carboxylic acids into methyl dithioesters .
Biochemical Pathways
The biochemical pathway affected by this compound is the conversion of carboxylic acids to methyl dithioesters . This conversion is part of a broader set of reactions in organic synthesis, where precise control over methylation is required . The downstream effects include the selective methylation of specific functional groups within a molecule without affecting other reactive sites .
Result of Action
The molecular effect of this compound’s action is the formation of methyl dithioesters from carboxylic acids . This transformation is valuable in organic synthesis, enabling the creation of a variety of complex molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, temperature can affect the rate of the dithiation process . Moreover, the presence of other substances can also impact the reaction. Therefore, precise control over the reaction environment is crucial for the effective use of this compound .
Biochemical Analysis
Biochemical Properties
Davy Reagent Methyl plays a significant role in biochemical reactions. It acts as a proton donor, making it useful in organic synthesis as it can catalyze the formation of complex molecules
Molecular Mechanism
The molecular mechanism of this compound involves its role as a proton donor in organic synthesis It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
2,4-bis(methylsulfanyl)-2,4-bis(sulfanylidene)-1,3,2λ5,4λ5-dithiadiphosphetane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6P2S6/c1-7-3(5)9-4(6,8-2)10-3/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIEQWZXDRGOGHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSP1(=S)SP(=S)(S1)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6P2S6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10403902 |
Source
|
| Record name | Davy Reagent methyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10403902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
82737-61-9 |
Source
|
| Record name | Davy Reagent methyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10403902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What structural insights can be gained from the research on Davy Reagent Methyl and its application in thionation reactions?
A1: this compound, a thionating agent, plays a crucial role in transforming peptide backbones. The research highlights its use in thionating RA-VII, a cyclic hexapeptide with antitumor properties []. This process led to the creation of novel thionopeptides with varying positions of the thioamide bond (Ψ(CS-NH)). X-ray crystallography of [Tyr-3-Ψ(CH2NH)-Ala-4]RA-VII, a derivative generated through reduction of the thionopeptide [Tyr-3-Ψ(CS-NH)-Ala-4]RA-VII with nickel borohydride, revealed a conformational change within the 18-membered ring moiety compared to the parent peptide and other thionopeptides. This conformational difference helps explain the altered biological activity observed in the reduced peptide [].
Q2: How does the structure of thionopeptides, generated using this compound, influence their biological activity?
A2: The research demonstrates that introducing a thioamide bond (Ψ(CS-NH)) into the cyclic hexapeptide RA-VII through thionation with this compound significantly impacts its conformation and, consequently, its biological activity []. While the specific biological activity is not detailed in the provided abstracts, the study highlights that reducing the thioamide bond in [Tyr-3-Ψ(CS-NH)-Ala-4]RA-VII to a methylene amine bond (Ψ(CH2NH)) leads to a change in the molecule's overall shape, particularly within the 18-membered ring []. This conformational change results in a loss of activity compared to the original RA-VII peptide and its thionated counterparts [], suggesting that the thioamide bond and its specific position within the peptide sequence are crucial for maintaining the active conformation necessary for biological activity. This finding underscores the importance of structural considerations when designing and synthesizing peptide analogs with desired biological properties.
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